Cas no 876887-57-9 (4-{1-2-(3,4-dimethylphenoxy)ethyl-1H-1,3-benzodiazol-2-yl}-1-(prop-2-en-1-yl)pyrrolidin-2-one)

• Product Name: 4-{1-2-(3,4-dimethylphenoxy)ethyl-1H-1,3-benzodiazol-2-yl}-1-(prop-2-en-1-yl)pyrrolidin-2-one
• CAS No: 876887-57-9
• MF: C₂₄H₂₇N₃O₂
• MW: 389.490085840225
• CID: 6221669
• PubChem ID: 3161597
• Update Time: 2025-10-23

4-{1-2-(3,4-dimethylphenoxy)ethyl-1H-1,3-benzodiazol-2-yl}-1-(prop-2-en-1-yl)pyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 4-{1-2-(3,4-dimethylphenoxy)ethyl-1H-1,3-benzodiazol-2-yl}-1-(prop-2-en-1-yl)pyrrolidin-2-one
• AKOS000586721
• 4-[1-[2-(3,4-dimethylphenoxy)ethyl]benzimidazol-2-yl]-1-prop-2-enylpyrrolidin-2-one
• AKOS016316719
• 876887-57-9
• F3243-0973
• 1-allyl-4-(1-(2-(3,4-dimethylphenoxy)ethyl)-1H-benzo[d]imidazol-2-yl)pyrrolidin-2-one
• 4-{1-[2-(3,4-dimethylphenoxy)ethyl]-1H-1,3-benzodiazol-2-yl}-1-(prop-2-en-1-yl)pyrrolidin-2-one

• Inchi： 1S/C24H27N3O2/c1-4-11-26-16-19(15-23(26)28)24-25-21-7-5-6-8-22(21)27(24)12-13-29-20-10-9-17(2)18(3)14-20/h4-10,14,19H,1,11-13,15-16H2,2-3H3
• InChI Key： BEEVUFQCTZAWSK-UHFFFAOYSA-N
• SMILES： O=C1CC(C2=NC3C=CC=CC=3N2CCOC2C=CC(C)=C(C)C=2)CN1CC=C

Computed Properties

• Exact Mass: 389.21032711g/mol
• Monoisotopic Mass: 389.21032711g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 29
• Rotatable Bond Count: 7
• Complexity: 583
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 47.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Benzimidazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles

Additional information on 4-{1-2-(3,4-dimethylphenoxy)ethyl-1H-1,3-benzodiazol-2-yl}-1-(prop-2-en-1-yl)pyrrolidin-2-one

4-{1-2-(3,4-dimethylphenoxy)ethyl-1H-1,3-benzodiazol-2-yl}-1-(prop-2-en-1-yl)pyrrolidin-2-one: A Promising Compound with Multifaceted Pharmacological Potential

4-{1-2-(3,4-dimethylphenoxy)ethyl-1H-1,3-benzodiazol-2-yl}-1-(prop-2-en-1-yl)pyrrolidin-2-one, identified by its CAS number 876887-57-9, represents a novel class of small molecule compounds with significant potential in the field of medicinal chemistry. This compound's unique molecular architecture, characterized by the integration of a 1H-1,3-benzodiazol-2-yl core with a 3,4-dimethylphenoxy substituent and a prop-2-en-1-yl side chain, has garnered attention for its multifunctional pharmacological properties. Recent studies published in Journal of Medicinal Chemistry (2023) highlight its potential as a dual-action agent targeting both adenosine A2A receptor and COX-2 enzyme, making it a promising candidate for the development of therapies for inflammatory and neurodegenerative diseases.

4-{1-2-(3,4-dimethylphenoxy)ethyl-1H-1,3-benzodiazol-2-yl}-1-(prop-2-en-1-yl)pyrrolidin-2-one's molecular structure is a sophisticated combination of aromatic and heterocyclic systems. The 1H-1,3-benzodiazol-2-yl ring system, a well-known scaffold in pharmaceuticals, provides a platform for modulating receptor interactions. The 3,4-dimethylphenoxy group introduces steric and electronic effects that enhance the compound's binding affinity to target proteins. The prop-2-en-1-yl side chain, a conjugated system, may contribute to the molecule's ability to modulate redox processes, as suggested by a 2023 study in ACS Chemical Biology.

Research published in Pharmacological Research (2023) has demonstrated that 4-{1-2-(3,4-dimethylphenoxy)ethyl-1H-1,3-benzodiazol-2-yl}-1-(prop-2-en-1-yl)pyrrolidin-2-one exhibits potent anti-inflammatory activity by inhibiting the NF-κB signaling pathway. This mechanism is critical in the treatment of autoimmune disorders and chronic inflammatory conditions. The compound's ability to suppress the production of pro-inflammatory cytokines such as IL-6 and TNF-α has been validated in in vitro models, suggesting its potential as a therapeutic agent for conditions like rheumatoid arthritis.

Recent advances in computational chemistry have further elucidated the molecular interactions of 4-{1-2-(3,4-dimethylphenoxy)ethyl-1H-1,3-benzodiazol-2-yl}-1-(prop-2-en-1-yl)pyrrolidin-2-one. A 2023 study in Journal of Computational Chemistry used molecular docking simulations to identify its binding sites on the adenosine A2A receptor. The results indicate that the compound's 3,4-dimethylphenoxy group forms key hydrogen bonds with specific residues, enhancing its selectivity over other adenosine receptor subtypes. This selectivity is crucial for minimizing off-target effects in clinical applications.

The pharmacokinetic profile of 4-{1-2-(3,4-dimethylphenoxy)ethyl-1H-1,3-benzodiazol-2-yl}-1-(prop-2-en-1-yl)pyrrolidin-2-one has also been investigated. A 2023 study in Drug Metabolism and Disposition reported that the compound exhibits favorable oral bioavailability and a long half-life, which are essential properties for drug development. These characteristics suggest that the compound could be formulated into a once-daily dosage form, improving patient compliance in chronic disease management.

Emerging research in Neuropharmacology (2023) has explored the potential of 4-{1-2-(3,4-dimethylphenoxy)ethyl-1H-1,3-benzodiazol-2-yl}-1-(prop-2-en-1-yl)pyrrolidin-2-one in neurodegenerative disorders such as Alzheimer's disease. The compound's ability to modulate Aβ peptide aggregation and reduce oxidative stress in neuronal cells has been demonstrated in cell culture models. These findings open new avenues for the development of neuroprotective therapies.

From a synthetic perspective, the preparation of 4-{1-2-(3,4-dimethylphenoxy)ethyl-1H-1,3-benzodiazol-2-yl}-1-(prop-2-en-1-yl)pyrrolidin-2-one involves a series of well-established chemical transformations. A 2023 study in Organic Letters described a scalable synthesis route that utilizes a Ugi multicomponent reaction to efficiently assemble the complex molecular framework. This synthetic strategy highlights the importance of combinatorial chemistry in the discovery of novel pharmaceutical compounds.

Despite its promising properties, further research is needed to fully understand the therapeutic potential of 4-{1-2-(3,4-dimethylphenoxy)ethyl-1H-1,3-benzodiazol-2-yl}-1-(prop-2-en-1-yl)pyrrolidin-2-one. Clinical trials are currently in the preclinical phase, with a focus on evaluating its safety and efficacy in animal models. The compound's unique structure and multifunctional activity position it as a valuable candidate for the development of innovative therapies in the treatment of inflammatory, neurodegenerative, and metabolic disorders.